Cas no 2097901-39-6 (N-[1-(1-benzothiophen-3-yl)propan-2-yl]-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide)

• Product Name: N-[1-(1-benzothiophen-3-yl)propan-2-yl]-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
• CAS No: 2097901-39-6
• MF: C₁₉H₁₈N₂O₄S₂
• MW: 402.487222194672
• CID: 5468204
• Update Time: 2025-06-03

N-[1-(1-benzothiophen-3-yl)propan-2-yl]-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(1-benzothiophen-3-yl)propan-2-yl]-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
• N-[1-(1-benzothiophen-3-yl)propan-2-yl]-3-methyl-2-oxo-1,3-benzoxazole-5-sulfonamide

• Inchi： 1S/C19H18N2O4S2/c1-12(9-13-11-26-18-6-4-3-5-15(13)18)20-27(23,24)14-7-8-17-16(10-14)21(2)19(22)25-17/h3-8,10-12,20H,9H2,1-2H3
• InChI Key： YHWUHJQUADRMQJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)N(C)C(=O)O2)(NC(C)CC1=CSC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 402.07079941 g/mol
• Monoisotopic Mass: 402.07079941 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 112
• Molecular Weight: 402.5

Additional information on N-[1-(1-benzothiophen-3-yl)propan-2-yl]-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide

Comprehensive Analysis of N-[1-(1-benzothiophen-3-yl)propan-2-yl]-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide (CAS No. 2097901-39-6)

In the rapidly evolving field of medicinal chemistry, N-[1-(1-benzothiophen-3-yl)propan-2-yl]-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide (CAS No. 2097901-39-6) has emerged as a compound of significant interest. This sulfonamide derivative, characterized by its unique benzothiophene and benzoxazole moieties, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity and the pharmacological properties it may exhibit.

The compound's molecular structure, featuring a sulfonamide group linked to a benzoxazole core, suggests potential interactions with various biological targets. This has led to speculation about its utility in addressing conditions such as inflammation and metabolic disorders, which are currently hot topics in biomedical research. The presence of the benzothiophene ring further enhances its appeal, as this scaffold is known for its versatility in medicinal chemistry.

Recent studies have highlighted the growing demand for novel sulfonamide-based compounds in therapeutic applications. N-[1-(1-benzothiophen-3-yl)propan-2-yl]-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide is no exception, with its potential to modulate enzyme activity and receptor binding. This aligns with the current trend of exploring multi-target drugs, which are gaining traction due to their ability to address complex diseases more effectively than single-target agents.

From a synthetic chemistry perspective, the compound's intricate structure presents both challenges and opportunities. The incorporation of the benzoxazole and benzothiophene rings requires precise synthetic strategies, making it a subject of interest for organic chemists. Optimizing the yield and purity of CAS No. 2097901-39-6 is a key focus area, as these factors are critical for its potential commercialization and scalability.

In the context of drug discovery, the compound's physicochemical properties, such as solubility and stability, are under scrutiny. These attributes are essential for determining its bioavailability and therapeutic efficacy. Researchers are also investigating its ADME (Absorption, Distribution, Metabolism, and Excretion) profile, which is crucial for predicting its behavior in vivo. Such studies are vital for advancing the compound from the lab bench to clinical trials.

The rise of computational chemistry and AI-driven drug design has further accelerated interest in N-[1-(1-benzothiophen-3-yl)propan-2-yl]-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide. Molecular docking simulations and virtual screening are being employed to identify potential biological targets and optimize its structure for enhanced activity. This approach aligns with the broader industry shift toward rational drug design, which leverages technology to streamline the discovery process.

Another area of exploration is the compound's potential role in personalized medicine. With the increasing emphasis on tailored therapies, CAS No. 2097901-39-6 could serve as a building block for developing patient-specific treatments. Its modular structure allows for derivatization, enabling researchers to fine-tune its properties for specific applications. This versatility makes it a valuable asset in the quest for precision medicine.

Environmental and regulatory considerations are also part of the discourse surrounding this compound. As the pharmaceutical industry moves toward green chemistry, synthetic routes for N-[1-(1-benzothiophen-3-yl)propan-2-yl]-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide are being evaluated for their sustainability. Minimizing waste and reducing the use of hazardous reagents are key priorities, reflecting the growing demand for eco-friendly practices in chemical synthesis.

In summary, N-[1-(1-benzothiophen-3-yl)propan-2-yl]-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide (CAS No. 2097901-39-6) represents a promising candidate in the realm of drug discovery. Its unique structural features, combined with its potential therapeutic applications, make it a compound worth watching. As research progresses, it may well become a cornerstone in the development of next-generation pharmaceuticals, addressing some of the most pressing health challenges of our time.